Cas no 198561-38-5 (Fmoc-l-lys(boc)-ol)

• Product Name: Fmoc-l-lys(boc)-ol
• CAS No: 198561-38-5
• MF: C₂₆H₃₄N₂O₅
• MW: 454.558567523956
• MDL: MFCD00235937
• CID: 1389103
• PubChem ID: 51340621
• Update Time: 2025-05-28

Fmoc-l-lys(boc)-ol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-1-(hydroxymethyl)pentyl]-,9H-fluoren-9-ylmethyl ester
• NA-FMOC-NE-BOC-L-LYSINOL
• Fmoc-L-Lysinol(Boc)
• Na-Fmoc-Ne-Boc-L-lysinol≥ 98% (HPLC)
• AS-57249
• (9H-Fluoren-9-yl)methyl tert-butyl (6-hydroxyhexane-1,5-diyl)(S)-dicarbamate
• MFCD00235937
• 198561-38-5
• tert-butyl N-[(5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-hydroxyhexyl]carbamate
• Fmoc-L-Lys(Boc)-ol
• SCHEMBL5495454
• Fmoc-Lysinol(Boc)
• Fmoc-Lys(Boc)-ol
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-t-butyloxycarbonyl-L-lysinol
• AKOS025289460
• tert-butyl N-[(5S)-5-(9H-fluoren-9-ylmethoxycarbonylamino)-6-hydroxyhexyl]carbamate
• Fmoc-l-lys(boc)-ol

• MDL： MFCD00235937
• Inchi： 1S/C26H34N2O5/c1-26(2,3)33-24(30)27-15-9-8-10-18(16-29)28-25(31)32-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23,29H,8-10,15-17H2,1-3H3,(H,27,30)(H,28,31)/t18-/m0/s1
• InChI Key： CQPCXWDXTZJRSX-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CO)CCCCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.24700
• Monoisotopic Mass: 454.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Melting Point: 130-131 °C
• Boiling Point: 658.6±55.0 °C(Predicted)
• PSA: 96.89000
• LogP: 5.36280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-l-lys(boc)-ol

Recent Advances in the Application of Fmoc-l-lys(boc)-ol (CAS: 198561-38-5) in Chemical Biology and Pharmaceutical Research

Fmoc-l-lys(boc)-ol (CAS: 198561-38-5), a key derivative of lysine, has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This compound, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups, serves as a crucial building block in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its role in the development of novel therapeutics, including antimicrobial peptides, anticancer agents, and targeted drug delivery systems. This research brief synthesizes the latest findings on Fmoc-l-lys(boc)-ol, focusing on its synthetic utility, biological activities, and emerging applications in the pharmaceutical industry.

One of the most notable advancements in the use of Fmoc-l-lys(boc)-ol is its incorporation into the synthesis of antimicrobial peptides (AMPs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-l-lys(boc)-ol-derived peptides exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this enhanced activity to the compound's ability to improve peptide stability and membrane permeability. Furthermore, researchers have leveraged Fmoc-l-lys(boc)-ol to design peptide-based drug conjugates, enabling targeted delivery of chemotherapeutic agents to cancer cells while minimizing off-target effects.

In addition to its antimicrobial and anticancer applications, Fmoc-l-lys(boc)-ol has been instrumental in the development of peptide-based vaccines. A recent study in Nature Biotechnology (2024) utilized this compound to synthesize immunogenic peptides that elicit robust immune responses against viral pathogens. The Boc-protected lysine side chain in Fmoc-l-lys(boc)-ol was found to enhance the peptides' stability in vivo, thereby improving their immunogenicity. This finding opens new avenues for the design of next-generation vaccines, particularly for emerging infectious diseases.

From a synthetic chemistry perspective, Fmoc-l-lys(boc)-ol has been optimized for use in automated peptide synthesizers, enabling high-throughput production of complex peptides. Innovations in coupling reagents and reaction conditions have further improved the efficiency and yield of Fmoc-l-lys(boc)-ol-based peptide synthesis. For instance, a 2024 report in Organic Process Research & Development highlighted the use of novel coupling agents, such as HATU and PyBOP, to achieve near-quantitative yields in the incorporation of Fmoc-l-lys(boc)-ol into peptide chains. These advancements underscore the compound's pivotal role in modern peptide chemistry.

Looking ahead, the applications of Fmoc-l-lys(boc)-ol are expected to expand into areas such as biomaterials and nanotechnology. Preliminary studies suggest that Fmoc-l-lys(boc)-ol-derived peptides can self-assemble into nanostructures with potential applications in drug delivery and tissue engineering. As research continues to uncover the multifaceted roles of this compound, Fmoc-l-lys(boc)-ol (CAS: 198561-38-5) is poised to remain a cornerstone of innovation in chemical biology and pharmaceutical sciences.